Cas no 2228888-07-9 (2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid)

• Product Name: 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid
• CAS No: 2228888-07-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 6116150
• PubChem ID: 165710874
• Update Time: 2025-07-22

2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid
• 2228888-07-9
• EN300-1813759
• 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C13H12O3/c1-2-9-5-3-4-6-10(9)13(7-8-13)11(14)12(15)16/h1,3-6,11,14H,7-8H2,(H,15,16)
• InChI Key： DDZIMEGHWXHWGR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC=CC=2C#C)CC1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid

Recent Advances in the Study of 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid (CAS: 2228888-07-9)

In recent years, the compound 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid (CAS: 2228888-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ethynylphenyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This discovery positions the compound as a potential candidate for the development of novel anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent article in Organic Process Research & Development. The new synthetic approach reduces the number of steps and improves overall yield, making it more feasible for large-scale manufacturing. This is particularly important for advancing the compound into preclinical and clinical trials.

Pharmacokinetic studies have also provided valuable insights into the behavior of 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid in vivo. A 2024 study in Drug Metabolism and Disposition reported that the compound has favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. Additionally, its metabolite profile suggests a low risk of toxicity, further underscoring its potential as a therapeutic agent.

Looking ahead, ongoing research is exploring the compound's applications beyond inflammation. Preliminary data from cell-based assays indicate that it may also have antitumor properties, particularly in cancers where COX-2 overexpression plays a role. These findings are currently being validated in animal models, with results expected to be published later this year.

In conclusion, 2-[1-(2-Ethynylphenyl)cyclopropyl]-2-hydroxyacetic acid (CAS: 2228888-07-9) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its unique structure, combined with its demonstrated biological activities and optimized synthetic accessibility, makes it a compelling candidate for further development. Future studies will likely focus on expanding its therapeutic indications and advancing it through the drug development pipeline.